Cas no 175351-39-0 (1H-1,2,4-Triazole-1-carbonitrile)

• Product Name: 1H-1,2,4-Triazole-1-carbonitrile
• CAS No: 175351-39-0
• MF: C₃H₂N₄
• MW: 94.0747790336609
• CID: 5749934
• PubChem ID: 15758405
• Update Time: 2023-11-14

1H-1,2,4-Triazole-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-cyano-1,2,4-triazole
• EN300-37467941
• 1H-1,2,4-Triazole-1-carbonitrile
• 175351-39-0

• Inchi： 1S/C3H2N4/c4-1-7-3-5-2-6-7/h2-3H
• InChI Key： FWRJZMJGMZURLT-UHFFFAOYSA-N
• SMILES： N1(C#N)C=NC=N1

Computed Properties

• Exact Mass: 94.027946081g/mol
• Monoisotopic Mass: 94.027946081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 234.1±23.0 °C(Predicted)
• pka: -0.75±0.10(Predicted)